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Compound of Interest

Compound Name: Cycloeucalenone

Cat. No.: B1256185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cycloeucalenone is a naturally occurring pentacyclic triterpenoid ketone.[1][2] As a member of

the cycloartane family, it is characterized by a distinctive cyclopropane ring fused to the steroid

nucleus at the C-9 and C-10 positions. This compound has been isolated from various plant

species, including Tinospora crispa, Melia azedarach, and the peel of Musa paradisiaca

(banana).[2][3] Scientific interest in cycloeucalenone is growing due to its potential biological

activities, which include leishmanicidal and mild cardiotonic effects. This guide provides a

comprehensive overview of the known physical and chemical properties of cycloeucalenone,

detailed experimental protocols for its isolation and characterization, and a discussion of its

biological significance.

Physical and Chemical Properties
The physicochemical properties of cycloeucalenone are crucial for its handling, formulation,

and mechanism of action in biological systems. A summary of these properties is presented in

the table below.
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Property Value Reference

Molecular Formula C₃₀H₄₈O [1][2]

Molecular Weight 424.7 g/mol [1][2]

IUPAC Name

(1S,3R,7S,8S,11S,12S,15R,16

R)-7,12,16-trimethyl-15-

[(2R)-6-methyl-5-

methylideneheptan-2-

yl]pentacyclo[9.7.0.0¹,³.0³,⁸.0¹²,

¹⁶]octadecan-6-one

[1]

CAS Number 1255-12-5 [1]

Appearance

Not explicitly reported, but

related triterpenoids are often

crystalline solids.

Melting Point

Data not available. For

comparison, the related

compound 2,6-Bis(2-

thienylmethylene)cyclohexano

ne has a melting point of 142-

143 °C.[4]

Boiling Point

Data not available. The

estimated boiling point of the

related compound

cycloeucalenol is 508.00 °C at

760.00 mm Hg.[5]

Solubility

While specific data for

cycloeucalenone is limited, as

a largely nonpolar molecule, it

is expected to be soluble in

organic solvents such as

dimethyl sulfoxide (DMSO),

acetonitrile, chloroform, and

ethyl acetate.[3] It is likely

sparingly soluble in water.
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Spectroscopic Data
The structural elucidation of cycloeucalenone relies heavily on modern spectroscopic

techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for

determining its complex three-dimensional structure.[3] Infrared (IR) spectroscopy provides

information about its functional groups, and Mass Spectrometry (MS) confirms its molecular

weight and fragmentation pattern.
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Technique Key Observations Reference

¹H NMR

Specific chemical shifts and

coupling constants reveal the

proton environment within the

molecule. Data for the closely

related cycloeucalenol is

available and can serve as a

reference.

[6]

¹³C NMR

The carbon skeleton is

characterized by a unique set

of chemical shifts. The

spectrum of cycloeucalenol

shows a range of signals

corresponding to its 30 carbon

atoms.

[6]

IR Spectroscopy

The spectrum is expected to

show a strong absorption band

characteristic of a ketone

carbonyl (C=O) stretch,

typically around 1715 cm⁻¹.

[7]

Mass Spectrometry (GC-MS)

The mass spectrum confirms

the molecular weight of 424.7

g/mol and provides a

characteristic fragmentation

pattern that aids in structural

identification. A GC-MS

spectrum is available on

PubChem.

[2]

Experimental Protocols
The isolation and purification of cycloeucalenone from natural sources are critical steps for its

further study. The following protocol is a generalized procedure based on methodologies

reported for the isolation of cycloeucalenone and related triterpenoids.
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Protocol: Isolation and Purification of Cycloeucalenone from Plant Material

Plant Material Preparation and Extraction:

Collect and air-dry the plant material (e.g., banana peels, plant stems) to a constant

weight.

Grind the dried material into a fine powder.

Perform a maceration extraction using an organic solvent such as ethyl acetate. This

involves soaking the powdered material in the solvent for an extended period (e.g., 72

hours) at room temperature, followed by filtration.

Concentrate the resulting filtrate using a rotary evaporator under reduced pressure to yield

a crude extract.

Chromatographic Purification:

Column Chromatography:

Prepare a silica gel column packed with a slurry in a non-polar solvent like n-hexane.

Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform)

and adsorb it onto a small amount of silica gel.

After evaporating the solvent, load the dried, adsorbed sample onto the top of the

column.

Elute the column with a solvent gradient of increasing polarity, starting with 100% n-

hexane and gradually increasing the proportion of ethyl acetate.

Collect fractions and monitor them by Thin Layer Chromatography (TLC).

Pool the fractions containing the compound of interest based on their TLC profiles.

Preparative Thin Layer Chromatography (pTLC):

For further purification, the pooled fractions can be subjected to pTLC.
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Apply the concentrated fraction as a band onto a pTLC plate and develop it with an

appropriate solvent system.

Scrape the band corresponding to cycloeucalenone from the plate.

Elute the compound from the silica gel using a polar solvent like ethyl acetate or

methanol.

Filter to remove the silica gel and concentrate the filtrate to obtain the purified

cycloeucalenone.

Characterization:

Confirm the identity and purity of the isolated cycloeucalenone using spectroscopic

methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.
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Caption: Experimental workflow for the isolation and characterization of Cycloeucalenone.
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Biological Activity and Signaling Pathways
Cycloeucalenone has demonstrated notable biological activities that are of interest to the drug

development community.

Leishmanicidal Activity: Studies have shown that cycloeucalenone exhibits action against

the protozoan parasite Leishmania infantum chagasi.[3] This finding supports the traditional

use of plants containing this compound for treating leishmaniasis.[3] The mechanism of its

leishmanicidal action is an active area of research but may involve the disruption of the

parasite's mitochondrial function or other essential metabolic pathways.[8][9]

Cardiotonic Effects: Research on cycloeucalenone isolated from Tinospora crispa has

indicated that it produces mild cardiotonic effects.

While the specific signaling pathways modulated by cycloeucalenone are not yet fully

elucidated, the anti-inflammatory properties of the structurally similar compound,

cycloeucalenol, have been hypothesized to occur through the inhibition of the NF-κB and

MAPK signaling pathways.[1] Given the structural similarity, it is plausible that

cycloeucalenone could exert anti-inflammatory effects through a similar mechanism.
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Caption: Hypothesized anti-inflammatory signaling pathway for Cycloeucalenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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